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Compound of Interest

Compound Name: G-Subtide

Cat. No.: B12381238 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of G-Subtide, a significant peptide

substrate for cGMP-dependent protein kinase (PKG), primarily for researchers, scientists, and

professionals in drug development. This document outlines its core properties, experimental

protocols for its synthesis and use, and its role in critical signaling pathways.

Core Data Summary
G-Subtide is a decapeptide known for its specific phosphorylation by protein kinase G,

particularly the type II isoform (PKGII). Its sequence and molecular properties are summarized

below.

Parameter Value Reference

Amino Acid Sequence
Gln-Lys-Arg-Pro-Arg-Arg-Lys-

Asp-Thr-Pro
N/A

One-Letter Sequence QKRPRRKDTP N/A

Molecular Formula C₅₃H₉₆N₂₂O₁₅ N/A

Molecular Weight ~1281.47 g/mol N/A

Signaling Pathway Involvement
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G-Subtide is a synthetic peptide fragment of G-substrate, a protein almost exclusively

expressed in cerebellar Purkinje cells.[1][2] G-substrate is a key component of the nitric oxide

(NO)/cyclic guanosine monophosphate (cGMP) signaling cascade, which plays a crucial role in

a form of synaptic plasticity known as long-term depression (LTD).[1][3][4][5] LTD at the parallel

fiber-Purkinje cell synapse is considered a cellular basis for motor learning.[3][5]

The signaling pathway is initiated by an increase in intracellular Ca²⁺ and the activation of nitric

oxide synthase (nNOS), leading to the production of NO. NO diffuses to and activates soluble

guanylate cyclase (sGC), which then synthesizes cGMP. cGMP activates protein kinase G

(PKG), which in turn phosphorylates G-substrate.[3][4] Phosphorylated G-substrate acts as an

inhibitor of protein phosphatase 2A (PP2A).[1][6] This inhibition of a phosphatase is a critical

step in the complex signaling network that leads to the reduced sensitivity of AMPA receptors, a

hallmark of LTD.[3][5]
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Figure 1: G-Substrate Signaling Pathway in Cerebellar LTD.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis, purification, and

functional analysis of G-Subtide. These protocols are based on established techniques in

peptide chemistry and biochemistry.

Solid-Phase Peptide Synthesis (SPPS) of G-Subtide
This protocol outlines the manual synthesis of G-Subtide using Fmoc/tBu chemistry.

Workflow for Solid-Phase Peptide Synthesis of G-Subtide
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1. Resin Preparation
(e.g., Rink Amide resin)

2. Fmoc Deprotection
(20% piperidine in DMF)

3. Washing
(DMF, DCM, IPA)

4. Amino Acid Coupling
(Fmoc-AA-OH, HBTU/HOBt, DIPEA in DMF)

5. Washing
(DMF, DCM)

6. Repeat Steps 2-5
for each amino acid in the sequence

(Pro, Thr(tBu), Asp(OtBu), Lys(Boc), Arg(Pbf), Arg(Pbf), Pro, Arg(Pbf), Lys(Boc), Gln(Trt))

7. Final Fmoc Deprotection

8. Final Washing

9. Cleavage and Side-Chain Deprotection
(TFA/TIS/H₂O cocktail)

10. Precipitation
(Cold diethyl ether)

11. Lyophilization
(Crude G-Subtide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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